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Compound of Interest

Compound Name: (R)-3-Octanol

Cat. No.: B8807877

Essential Safety and Handling Guide for (R)-3-
Octanol

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical reagents is paramount. This guide provides immediate, essential
safety and logistical information for (R)-3-Octanol, outlining operational procedures and
disposal plans to ensure a safe laboratory environment.

Chemical and Physical Properties

A fundamental understanding of (R)-3-Octanol's properties is crucial for its safe handling.
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Property Value Source(s)
Molecular Formula CsH1s0 [1]
Molecular Weight 130.23 g/mol [1][2]
Appearance Colorless liquid [1]
Odor Sweet, nutty, warm, o
herbaceous

Boiling Point 174-176 °C [1][3]
Melting Point -45 °C [1]
Flash Point 67 - 68 °C (152.6 - 154.4 °F) [1]
Density 0.818 - 0.82 g/mL at 25 °C [1]
Vapor Pressure ~1 mmHg at 20 °C [1]
Solubility Soluble in alcohol and ether [1]

Hazard Classification

(R)-3-Octanol is classified as a hazardous substance. The following table outlines its hazard

statements according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Class

Hazard Statement

Skin Irritation (Category 2)

H315: Causes skin irritation.[3][4]

Eye Irritation (Category 2A)

H319: Causes serious eye irritation.[2][3][4]

Specific Target Organ Toxicity, Single Exposure

(Category 3), Respiratory System

H335: May cause respiratory irritation.[2][3]

Flammable Liquids (Category 4)

H227: Combustible liquid.[2]

Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling (R)-3-Octanol to determine

the appropriate PPE. The following are general recommendations.[1]

Protection Type

Specification

Source(s)

Eye Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved safety

goggles are mandatory.

[1](2]

Hand Protection

Handle with chemically
resistant gloves (e.g., Nitrile
rubber, 0.4 mm). Gloves must

be inspected prior to use.

[1](2]

Skin and Body Protection

Wear appropriate protective
clothing, such as an
impervious lab coat, to prevent

skin exposure.

[1]5]

Respiratory Protection

If a risk assessment indicates
the need, use a full-face
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) respirator
cartridges. If the respirator is
the sole means of protection,
use a full-faced supplied air

respirator.

[2](3]

Safe Handling and Storage Workflow

The following diagram illustrates the standard workflow for the safe handling of (R)-3-Octanol

in a laboratory setting.
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Workflow for Safe Handling of (R)-3-Octanol
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Caption: A logical workflow for the safe handling of (R)-3-Octanol.
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Emergency Procedures: First-Aid Measures

In the event of an emergency, prompt and appropriate action is critical.

Exposure Route First-Aid Measure Source(s)

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact . . [1][2][4]
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Immediately wash with plenty
of soap and water. If skin
) irritation occurs, get medical
Skin Contact _ _ [1][2][6]
advice/attention. Remove
contaminated clothing and

wash before reuse.

Move the person into fresh air.
If not breathing, give artificial

Inhalation respiration. If breathing is [2][3][6]
difficult, give oxygen. Consult a

physician.

DO NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [2][3]

Rinse mouth with water.

Consult a physician.

Accidental Release Measures

In case of a spill or release, follow these procedures:

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation and remove all sources of ignition.[1][3]
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e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the product enter drains.[1][3]

o Methods for Cleaning Up: Contain the spillage and then collect it with an electrically
protected vacuum cleaner or by wet-brushing. Place the collected material in a suitable
container for disposal according to local regulations.[1][3]

Disposal Plan

The proper disposal of (R)-3-Octanol is crucial to prevent environmental contamination and
ensure regulatory compliance.

Step-by-Step Disposal Procedure:

o Waste Identification and Segregation: Clearly label all containers with "(R)-3-Octanol
Waste".[5] Segregate this waste from other chemical wastes, especially strong oxidizing
agents, to prevent hazardous reactions.[5]

o Waste Collection and Storage: Collect (R)-3-Octanol waste in a designated, properly sealed,
and chemically resistant container.[5] Store the waste container in a cool, dry, and well-
ventilated area away from ignition sources.[5][7] Keep the container tightly closed.[5]

» Disposal Method:

o Professional Disposal Service: The recommended method is to contact a licensed
hazardous waste disposal company.[5]

o Incineration: This combustible material may be burned in a chemical incinerator equipped
with an afterburner and scrubber by a licensed facility.[5]

o Do Not Pour Down the Drain: (R)-3-Octanol should not be disposed of down the sink.[5]
Empty Container Disposal:

Empty containers of (R)-3-Octanol must also be disposed of according to official regulations.
Rinsate from cleaning these containers may be considered hazardous waste and should be
collected and disposed of properly.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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